3-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-4-nitrobenzamide

• IUPAC Name: 3-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-4-nitrobenzamide
• InChI: InChI=1S/C18H19N3O5S/c1-12-10-14(5-7-16(12)21(23)24)18(22)19-15-6-8-17-13(11-15)4-3-9-20(17)27(2,25)26/h5-8,10-11H,3-4,9H2,1-2H3,(H,19,22)
• InChI Key: ATTCTOPKVHJFHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C)[N+](=O)[O-]
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

3-methyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-4-nitrobenzamide is a chemical compound that has been widely studied due to its potential applications in scientific research. This compound is commonly known as MNQ and has been found to have several interesting properties that make it useful for a variety of applications.

Scientific Research Applications

Synthesis and Pro-apoptotic Effects in Cancer Cells

Sulfonamide derivatives, such as those involving quinolinyl and nitrobenzene groups, have been synthesized and evaluated for their anticancer activities. These compounds have demonstrated significant in vitro anticancer activity against various cancer cell lines, including human hepatocellular, breast, and colon cancer cells. The pro-apoptotic effects of these derivatives were mediated through the activation of apoptotic genes (caspase 3, caspase 8, caspase 9) and are thought to be facilitated by the phosphorylation of p38 and ERK1/2. This suggests a potential application of sulfonamide derivatives in developing anticancer therapies by inducing apoptosis in cancer cells (Cumaoğlu et al., 2015).

Neuroprotective and Antiamnesic Activities

Another area of application for compounds structurally related to the one is in the evaluation of their psycho- and neurotropic properties. Studies have shown that certain sulfonamide derivatives can exhibit specific sedative effects, considerable anti-amnesic activity, potent anti-anxiety action, and significant antihypoxic effects. These findings highlight the potential use of such compounds in the treatment of neurological disorders or as neuroprotective agents (Podolsky et al., 2017).

Antibacterial Properties

The antibacterial evaluation of sulfonamide derivatives has also been a significant area of study. Research into these compounds has shown that they can exhibit strong antibacterial properties, with certain derivatives displaying low minimum inhibitory concentration (MIC) values against specific bacterial strains. This suggests their potential application in developing new antibacterial agents or treatments (Ravichandiran et al., 2015).